Cas no 2377606-47-6 (1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one)

• Product Name: 1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one
• CAS No: 2377606-47-6
• MF: C₁₇H₂₃BO₃
• MW: 286.173725366592
• CID: 5184723
• Update Time: 2025-10-30

1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one

• Inchi： 1S/C17H23BO3/c1-6-7-8-15(19)13-9-11-14(12-10-13)18-20-16(2,3)17(4,5)21-18/h6,9-12H,1,7-8H2,2-5H3
• InChI Key： LZJJAQAXOWORBT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C=C1)(=O)CCC=C

Additional information on 1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one

Introduction to 1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one (CAS No: 2377606-47-6)

1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by the CAS number 2377606-47-6, features a conjugated system with a phenyl ring linked to a pent-4-enone backbone, further functionalized by a tetramethylborate group. The presence of this boronic ester moiety makes it a valuable intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura couplings, which are widely employed in the synthesis of complex molecules.

The compound’s structure is characterized by its high degree of substitution, which enhances its reactivity and utility in synthetic applications. The tetramethylborate group not only facilitates boron-mediated reactions but also imparts stability to the molecule under various reaction conditions. This stability is crucial for maintaining the integrity of the compound during multi-step syntheses, ensuring high yields and purity of the final products.

In recent years, there has been a surge in research focused on developing novel methodologies for constructing biaryl structures, which are prevalent in many biologically active compounds. The phenyl-pent-4-enone core of this molecule serves as an excellent scaffold for such constructions. Researchers have leveraged its reactivity to develop new synthetic routes that enable the efficient assembly of complex aromatic systems. These advancements have not only improved the efficiency of drug discovery processes but also expanded the toolkit available to synthetic chemists.

One of the most compelling aspects of 1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one is its role in the development of advanced materials. The conjugated nature of its structure allows it to exhibit interesting electronic properties, making it a candidate for applications in organic electronics and photovoltaics. Recent studies have demonstrated its potential in creating novel organic semiconductors and light-emitting diodes (OLEDs). The boronic ester functionality also enables post-functionalization strategies, allowing for further tuning of material properties to suit specific applications.

The pharmaceutical industry has been particularly interested in this compound due to its potential as a building block for drug candidates. The phenyl-pent-4-enone moiety is known to be present in several bioactive molecules, suggesting that derivatives of this compound could exhibit therapeutic properties. While no direct clinical applications have been reported as of yet, ongoing research aims to explore its pharmacological potential through structure-based drug design and high-throughput screening.

The synthesis of 1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one involves multi-step organic transformations that highlight modern synthetic techniques. The introduction of the tetramethylborate group requires careful handling under inert conditions to prevent unwanted side reactions. Advanced catalytic systems have been developed to facilitate these transformations efficiently while maintaining high selectivity. These methods align with the broader trend toward greener and more sustainable chemical processes.

The compound’s versatility has also made it a subject of interest in academic research. Its unique structure allows for diverse modifications, enabling chemists to investigate various structural motifs and their impact on reactivity and function. Such studies contribute valuable insights into molecular design principles that can be applied across different fields, from medicinal chemistry to materials science.

In conclusion,1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pent-4-en-1-one (CAS No: 2377606-47-6) represents a fascinating example of how structural complexity can be leveraged for innovative applications. Its role as a synthetic intermediate and its potential in material science and pharmaceutical development underscore its importance in contemporary chemical research. As methodologies continue to evolve, it is likely that this compound will find even broader utility in future scientific endeavors.